N-((1H-imidazol-4-yl)methyl)-1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-methylazetidin-3-amine

• IUPAC Name: 1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(1H-imidazol-5-ylmethyl)-N-methylazetidin-3-amine
• InChI: InChI=1S/C17H22N8/c1-23(8-13-7-18-11-19-13)14-9-24(10-14)16-6-5-15-20-21-17(25(15)22-16)12-3-2-4-12/h5-7,11-12,14H,2-4,8-10H2,1H3,(H,18,19)
• InChI Key: PDIHCBCTDFXCKE-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CN=CN1)C2CN(C2)C3=NN4C(=NN=C4C5CCC5)C=C3
• Molecular Formula: C17H22N8
• Molecular Weight: 338.4 g/mol

Description

N-((1H-imidazol-4-yl)methyl)-1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-methylazetidin-3-amine is a useful research compound. Its molecular formula is C17H22N8 and its molecular weight is 338.419. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Transformations

• The research on similar compounds has explored N-amination and subsequent oxidation processes for fused imidazoles and triazoles, highlighting methods for creating various azine derivatives through cyclization and oxidation reactions (Glover & Rowbottom, 1976). These methodologies provide insights into the chemical transformations applicable to the compound .

Biological Evaluation

• Some studies have focused on the synthesis and evaluation of derivatives for anticancer activities, showcasing the potential of these compounds in medical research. For instance, derivatives have been evaluated against human colon carcinomas, indicating the role of these compounds in developing anticancer drugs (Chen et al., 1982).

Antihistaminic and Anti-inflammatory Activities

• A notable study synthesized derivatives exhibiting both antihistaminic activities and an inhibitory effect on eosinophil infiltration, highlighting their potential as therapeutic agents for atopic dermatitis and allergic rhinitis (Gyoten et al., 2003).

Antimicrobial and Antitumor Activities

• Research has also been directed towards creating enaminones as building blocks for the synthesis of substituted pyrazoles with notable antitumor and antimicrobial activities, emphasizing the compound's significance in developing new therapeutic agents (Riyadh, 2011).

Derivatives with Benzofuran Moiety

• Another area of application is the synthesis of derivatives containing the benzofuran moiety, which are created via reactions with diazotized heterocyclic amines, showcasing the versatility of these compounds in synthesizing a wide range of heterocyclic structures (Abdelhamid et al., 2012).

Mechanism of Action

Target of Action

The primary target of this compound is currently unknown. Compounds with similar structures, such as triazolothiadiazines, have been found to have diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents .

Mode of Action

The hydrogen bond accepting and donating characteristics of the triazole and thiadiazine moieties in similar compounds make them a precise pharmacophore with a bioactive profile, as they can make specific interactions with different target receptors .

Biochemical Pathways

Compounds with similar structures have been found to affect a wide range of biochemical pathways due to their diverse pharmacological activities .

Pharmacokinetics

In silico pharmacokinetic studies of similar compounds have been summarized . These studies can provide insights into the compound’s absorption, distribution, metabolism, and excretion (ADME) properties, which can impact its bioavailability.

Result of Action

Similar compounds have been found to have diverse pharmacological activities, which can result in a wide range of molecular and cellular effects .